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Compound of Interest

Compound Name: AZOIC DIAZO COMPONENT 20

CAS No.: 15518-68-0

Cat. No.: B103607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of Fast Blue BB Base, a versatile

diazonium compound with significant applications across various scientific disciplines. We will

delve into its fundamental chemical and physical properties, explore its utility in histochemical

and analytical methodologies, and provide practical, field-proven protocols for its application.

The causality behind experimental choices is emphasized to empower researchers in their

method development and data interpretation.

Core Chemical Identity and Properties
Fast Blue BB Base, systematically known as N-(4-amino-2,5-diethoxyphenyl)benzamide, is an

azoic diazo component.[1][2] It serves as a precursor to the more commonly used Fast Blue BB

Salt, which is a stabilized diazonium salt, typically a zinc chloride double salt.[3][4] The base

itself is a crucial starting material for the in-situ generation of the diazonium salt required for

various coupling reactions.

Molecular Structure and Identifiers
The structural integrity of Fast Blue BB Base is foundational to its reactivity, particularly the

presence of a primary aromatic amine that can be diazotized to form a reactive diazonium
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cation.

Figure 1: Chemical structure of Fast Blue BB Base.

Table 1: Chemical Identifiers and Properties of Fast Blue BB Base

Property Value Source

PubChem CID 67108 [1]

CAS Number 120-00-3 [1]

Molecular Formula C17H20N2O3 [1][5]

Molecular Weight 300.36 g/mol [1][6]

IUPAC Name
N-(4-amino-2,5-

diethoxyphenyl)benzamide
[1]

Canonical SMILES
CCOC1=CC(=C(C=C1N)OCC)

NC(=O)C2=CC=CC=C2
[1]

InChI

InChI=1S/C17H20N2O3/c1-3-

21-15-11-14(16(22-4-2)10-

13(15)18)19-17(20)12-8-6-5-7-

9-12/h5-11H,3-4,18H2,1-2H3,

(H,19,20)

[1]

InChIKey
CNXZLZNEIYFZGU-

UHFFFAOYSA-N
[1]

Colour Index Number 37175 [3][5]

Physicochemical Data
The physical properties of Fast Blue BB Base are critical for its handling, storage, and

application in various experimental protocols.

Table 2: Physicochemical Properties of Fast Blue BB Base
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Property Value Source

Appearance

Khaki powder, Light grey

powder, or Gray to brown

powder/chunks

[1][5][7]

Melting Point 98-100 °C [1][8]

Boiling Point 405.5 °C at 760 mmHg [1]

Density 1.193 g/cm³ [1]

Flash Point 199 °C [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[8]

Stability
Stable under normal

temperatures and pressures.
[1]

Principles of Reactivity and Mechanism of Action
The primary utility of Fast Blue BB Base stems from its ability to be converted into a diazonium

salt, which then acts as an electrophile in azo coupling reactions. This two-step process is

fundamental to its function as a chromogenic reagent.

Fast Blue BB Base
(Ar-NH2)

Diazotization
(NaNO2, HCl)

Step 1 Fast Blue BB Diazonium Cation
(Ar-N2+)

Azo Coupling Reaction
Coupling Partner

(e.g., Phenol, Naphthol)

Step 2 Colored Azo Dye
(Ar-N=N-Coupler)

Chromogenic Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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